1-Tert-butyl-4-{[4-(4-nitrophenyl)piperazin-1-yl]carbonyl}pyrrolidin-2-one

• Molecular Formula: C19H26N4O4
• Molecular Weight: 374.4 g/mol
• IUPAC Name: 1-tert-butyl-4-[4-(4-nitrophenyl)piperazine-1-carbonyl]pyrrolidin-2-one
• InChI: InChI=1S/C19H26N4O4/c1-19(2,3)22-13-14(12-17(22)24)18(25)21-10-8-20(9-11-21)15-4-6-16(7-5-15)23(26)27/h4-7,14H,8-13H2,1-3H3
• InChI Key: OZDABJZIEHBBDC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N1CC(CC1=O)C(=O)N2CCN(CC2)C3=CC=C(C=C3)[N+](=O)[O-]

Description

1-Tert-butyl-4-{[4-(4-nitrophenyl)piperazin-1-yl]carbonyl}pyrrolidin-2-one is a complex organic compound with potential applications in various fields, including medicinal chemistry and materials science. This compound features a pyrrolidin-2-one core, a piperazine ring, and a nitrophenyl group, making it a versatile molecule for chemical modifications and functional studies.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-Tert-butyl-4-{[4-(4-nitrophenyl)piperazin-1-yl]carbonyl}pyrrolidin-2-one typically involves multi-step organic reactions. One common route starts with the preparation of the pyrrolidin-2-one core, followed by the introduction of the tert-butyl group. The piperazine ring is then attached, and finally, the nitrophenyl group is introduced through a nitration reaction.

Preparation of Pyrrolidin-2-one Core: This can be achieved through the cyclization of a suitable amine with a carbonyl compound under acidic or basic conditions.

Introduction of Tert-butyl Group: This step often involves the use of tert-butyl chloride and a base such as potassium carbonate.

Attachment of Piperazine Ring: The piperazine ring can be introduced via nucleophilic substitution reactions.

Nitration of Phenyl Group: The final step involves nitration using a mixture of concentrated nitric acid and sulfuric acid.

Industrial Production Methods

Industrial production of this compound would likely follow similar synthetic routes but on a larger scale, with optimizations for yield and purity. Continuous flow reactors and automated synthesis platforms may be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

1-Tert-butyl-4-{[4-(4-nitrophenyl)piperazin-1-yl]carbonyl}pyrrolidin-2-one can undergo various chemical reactions, including:

Oxidation: The nitrophenyl group can be further oxidized to form nitro derivatives.

Reduction: The nitro group can be reduced to an amine using reducing agents like hydrogen gas over a palladium catalyst.

Common Reagents and Conditions

Oxidation: Potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Hydrogen gas with palladium on carbon or sodium borohydride.

Substitution: Alkyl halides or acyl chlorides in the presence of a base.

Major Products

Oxidation: Nitro derivatives.

Reduction: Amino derivatives.

Substitution: Various substituted piperazine derivatives.

Scientific Research Applications

1-Tert-butyl-4-{[4-(4-nitrophenyl)piperazin-1-yl]carbonyl}pyrrolidin-2-one has several applications in scientific research:

Medicinal Chemistry: It can be used as a scaffold for the development of new pharmaceuticals, particularly in the design of drugs targeting the central nervous system.

Biological Studies: The compound can serve as a probe to study receptor-ligand interactions and enzyme activities.

Materials Science: It can be incorporated into polymers and other materials to impart specific properties, such as enhanced thermal stability or unique electronic characteristics.

Mechanism of Action

The mechanism of action of 1-Tert-butyl-4-{[4-(4-nitrophenyl)piperazin-1-yl]carbonyl}pyrrolidin-2-one depends on its specific application. In medicinal chemistry, it may interact with biological targets such as receptors or enzymes, modulating their activity. The piperazine ring and nitrophenyl group are crucial for binding interactions, while the pyrrolidin-2-one core provides structural stability.

Comparison with Similar Compounds

Similar Compounds

1-Tert-butyl-4-{[4-(4-aminophenyl)piperazin-1-yl]carbonyl}pyrrolidin-2-one: Similar structure but with an amino group instead of a nitro group.

1-Tert-butyl-4-{[4-(4-methylphenyl)piperazin-1-yl]carbonyl}pyrrolidin-2-one: Similar structure but with a methyl group instead of a nitro group.

Uniqueness

1-Tert-butyl-4-{[4-(4-nitrophenyl)piperazin-1-yl]carbonyl}pyrrolidin-2-one is unique due to the presence of the nitrophenyl group, which can participate in various chemical reactions and interactions. This makes it a valuable compound for developing new materials and pharmaceuticals with specific properties.